Sulfur fluoride oxide

Specification

• CAS No.: 42310-84-9
• Molecular Formula: F10OS2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: pentafluoro-(pentafluoro-λ6-sulfanyl)oxy-λ6-sulfane
• Standard InChI: InChI=1S/F10OS2/c1-12(2,3,4,5)11-13(6,7,8,9)10
• Standard InChI Key: WRLKWLFYAJMZAR-UHFFFAOYSA-N
• SMILES: O(S(F)(F)(F)(F)F)S(F)(F)(F)(F)F
• Canonical SMILES: O(S(F)(F)(F)(F)F)S(F)(F)(F)(F)F

Introduction

Structural Characteristics of Sulfur Fluoride Oxides

Molecular Geometry of Thionyl Tetrafluoride (SOF₄)

Thionyl tetrafluoride adopts a distorted trigonal bipyramidal structure, with oxygen occupying an equatorial position. Key bond parameters include:

Parameter	Value
S–O bond length	1.409 Å
Axial S–F bond length	1.596 Å
Equatorial S–F bond length	1.539 Å
F–S–F equatorial angle	112.8°
O–S–F axial angle	97.7°

The equatorial fluorine atoms exhibit shorter bonds compared to their axial counterparts, reflecting ligand-ligand repulsion dynamics. Solid-state X-ray analyses confirm slight deviations in these parameters due to packing effects. Nuclear magnetic resonance (NMR) studies reveal a single fluorine resonance, suggesting rapid positional exchange among fluorine atoms in the gas phase.

Putative Structure of Bispentafluorosulfur Oxide (S₂F₁₀O)

Bispentafluorosulfur oxide, with the molecular formula S₂F₁₀O, is hypothesized to feature a disulfur backbone bridged by an oxygen atom, each sulfur center bonded to five fluorine atoms. Computational models propose the following attributes:

Parameter	Value
Molecular formula	F₁₀OS₂
Molecular weight	270.12 g/mol
Predicted CCS (Ų)	167.3 (M⁺)

Synthesis and Production Pathways

Thionyl Tetrafluoride Synthesis

SOF₄ is synthesized through multiple routes:

• Fluorination of Thionyl Fluoride (SOF₂):
  Reacting SOF₂ with fluorine gas (F₂) in the presence of catalysts like silver fluoride (AgF) or platinum (Pt) yields SOF₄:

  $$\text{SOF}_2 + \text{F}_2 \xrightarrow{\text{AgF/Pt}} \text{SOF}_4$$

  Moissan and Lebeau first reported this method in 1902, monitoring pressure changes to confirm product formation.

• Electrolytic Methods:
  Electrolysis of hydrogen fluoride (HF) containing dissolved sulfur dioxide (SO₂) produces SOF₄ alongside oxygen difluoride (OF₂) and sulfuryl fluoride (SO₂F₂).

• Silver Difluoride Reaction:
  Heating AgF₂ with SOF₂ at 200°C generates SOF₄ and AgF:

  $$2\text{AgF}_2 + \text{SOF}_2 \rightarrow \text{SOF}_4 + 2\text{AgF}$$

Bispentafluorosulfur Oxide Synthesis

S₂F₁₀O synthesis is less documented, but preliminary studies suggest:

• Disproportionation Reactions:
  High-temperature treatment of SOF₄ or related fluorosulfur compounds may yield S₂F₁₀O as a byproduct, though mechanistic details remain unclear.

• Direct Fluorination:
  Controlled fluorination of sulfur oxides under extreme conditions could theoretically produce S₂F₁₀O, but experimental evidence is lacking.

Chemical Reactivity and Applications

Reactivity of Thionyl Tetrafluoride

SOF₄ participates in diverse reactions:

• Hydrolysis:
  Exposure to water generates hydrofluoric acid (HF), sulfurofluoridic acid (HSO₃F), and sulfuryl fluoride (SO₂F₂):

  $$\text{SOF}_4 + 2\text{H}_2\text{O} \rightarrow \text{HF} + \text{HSO}_3\text{F} + \text{SO}_2\text{F}_2$$

• Mercury-Mediated Defluorination:
  Mercury strips fluoride ions from SOF₄, yielding thionyl fluoride (SOF₂) and mercurous fluoride (Hg₂F₂):

  $$2\text{SOF}_4 + 2\text{Hg} \rightarrow 2\text{SOF}_2 + \text{Hg}_2\text{F}_2$$

• Lewis Acid Adduct Formation:
  Strong Lewis acids like arsenic pentafluoride (AsF₅) abstract fluoride, forming trifluorosulfoxonium salts:

  $$\text{SOF}_4 + \text{AsF}_5 \rightarrow [\text{SOF}_3]^+[\text{AsF}_6]^-$$

Physical and Spectroscopic Properties

Thionyl Tetrafluoride

Property	Value
Boiling point	-49°C
Density (gas, STP)	5.2 g/L
NMR (¹⁹F)	Single peak at δ 0

Bispentafluorosulfur Oxide

Property	Value
Molecular weight	270.12 g/mol
Predicted CCS	167.3 Ų (M⁺)